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Compound of Interest

Compound Name: 3,3'-Disulfanediyldibenzoic acid

Cat. No.: B043713 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synonyms,

and available experimental data for the compound identified by CAS number 1227-49-2. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Properties and Synonyms
The compound with CAS number 1227-49-2 is chemically known as 3,3'-
disulfanediyldibenzoic acid. It is an organic compound featuring two benzoic acid moieties

linked by a disulfide bond.[1][2] This structure imparts properties of both a dicarboxylic acid and

a disulfide.

Synonyms
The following table lists the various synonyms associated with CAS number 1227-49-2.
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Synonym

3,3′-Dithiobis[benzoic acid]

3,3'-Dicarboxylic Diphenyl Disulfide

3,3'-Dicarboxylicdiphenyldisulphide

3,3'-Disulfanediyldibenzoic Acid

3,3'-Dithiobisbenzoic Acid

3,3'-Dithiobissenzoic acid

3,3'-Sulfanediyldibenzoic Acid

3,3′-Dithiodibenzoic acid

3-[(3-Carboxyphenyl)disulfanyl]benzoic acid

Benzoic acid, 3,3′-dithiobis-

Benzoic acid, 3,3′-dithiodi-

Source:[1][2]

Quantitative Data
The key quantitative physicochemical properties of 3,3'-disulfanediyldibenzoic acid are

summarized in the table below.
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Property Value

Molecular Formula C₁₄H₁₀O₄S₂

Molecular Weight 306.36 g/mol

Appearance White to pale yellow solid

Melting Point 253-258 °C

Solubility Soluble in organic solvents, limited in water

Purity (typical) ≥95%

IUPAC Name 3,3'-disulfanediyldibenzoic acid

Sources:[1][2][3][4][5][6]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3,3'-disulfanediyldibenzoic
acid are not extensively reported in publicly available literature. However, a patented method

for its purification provides insight into handling this compound.

Purification Protocol
A reported method for the purification of dithiodibenzoic acid involves the following steps:

Dissolution: A crude sample of dithiodibenzoic acid is added to a mixed solvent system of

dimethylformamide (DMF) and water. The typical mass ratio of crude product to DMF to

water is 1:1.25:1.

Heating: The mixture is stirred and heated to approximately 80°C to ensure complete

dissolution. The solution is maintained at this temperature for a period of 2 hours.

Crystallization: The solution is then cooled to 5°C to induce crystallization of the purified

product.

Isolation: The precipitated solid is isolated by suction filtration, which also serves to remove

the solvent and dissolved impurities.
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Drying: The collected solid is dried to yield the final, refined dithiodibenzoic acid.

This process has been reported to yield a product with a purity of 99% as determined by high-

performance liquid chromatography (HPLC), with a recovery yield of 90.3%.[1]

Potential Synthetic Routes
While a specific, detailed synthesis protocol for 3,3'-dithiodibenzoic acid is not readily available,

methods for the synthesis of its positional isomer, 2,2'-dithiodibenzoic acid, may suggest

plausible synthetic strategies. One common method involves the diazotization of the

corresponding aminobenzoic acid followed by reaction with a disulfide source. For instance, the

synthesis of 2,2'-dithiodibenzoic acid can be achieved by treating diazotized anthranilic acid

with sodium disulfide.[7] A similar approach starting from 3-aminobenzoic acid could potentially

yield the 3,3'-isomer.

Another patented method for the synthesis of o,o'-dithiodibenzoic acids involves the reaction of

a diazotized anthranilic acid with sulfur dioxide in the presence of an acid, water, and a copper

salt.[4] This suggests another possible avenue for the synthesis of 3,3'-dithiodibenzoic acid.

Analytical Data
While specific, detailed analytical protocols for this compound are not published, standard

analytical techniques can be applied for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the structure of the aromatic rings and the absence of protons at the disulfide

linkage.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for the carboxylic acid O-H stretch (broad, around 3000 cm⁻¹), the C=O

stretch (around 1700 cm⁻¹), and aromatic C-H and C=C stretches.

Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight

of the compound.

Biological Activity and Signaling Pathways
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Currently, there is no publicly available scientific literature detailing the biological activity,

pharmacological properties, or involvement in any signaling pathways for 3,3'-dithiodibenzoic

acid (CAS 1227-49-2). Further research is required to elucidate any potential biological effects

or mechanisms of action.

Due to the lack of information on signaling pathways or complex experimental workflows, no

visualizations using the DOT language can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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